Cas no 869709-82-0 ((2E)-3-ethoxy-2-(4-methyl-1,3-thiazol-2-yl)prop-2-enenitrile)

• Product Name: (2E)-3-ethoxy-2-(4-methyl-1,3-thiazol-2-yl)prop-2-enenitrile
• CAS No: 869709-82-0
• MF: C₉H₁₀N₂OS
• MW: 194.253500461578
• CID: 5229202
• PubChem ID: 7130875
• Update Time: 2026-03-07

(2E)-3-ethoxy-2-(4-methyl-1,3-thiazol-2-yl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• 2-Thiazoleacetonitrile, α-(ethoxymethylene)-4-methyl-
• (2E)-3-ethoxy-2-(4-methyl-1,3-thiazol-2-yl)prop-2-enenitrile

• Inchi： 1S/C9H10N2OS/c1-3-12-5-8(4-10)9-11-7(2)6-13-9/h5-6H,3H2,1-2H3
• InChI Key： XJOBICKWCHNBSN-UHFFFAOYSA-N
• SMILES： C(C1=NC(C)=CS1)(C#N)=COCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on (2E)-3-ethoxy-2-(4-methyl-1,3-thiazol-2-yl)prop-2-enenitrile

Introduction to (2E)-3-ethoxy-2-(4-methyl-1,3-thiazol-2-yl)prop-2-enenitrile (CAS No. 869709-82-0)

(2E)-3-ethoxy-2-(4-methyl-1,3-thiazol-2-yl)prop-2-enenitrile, with the CAS number 869709-82-0, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and potential therapeutic applications. The structure of this compound features a thiazole ring, an ethoxy group, and a cyano group, all of which contribute to its unique chemical properties and biological activity.

The synthesis of (2E)-3-ethoxy-2-(4-methyl-1,3-thiazol-2-yl)prop-2-enenitrile typically involves multi-step reactions, including the formation of the thiazole ring and the introduction of the ethoxy and cyano groups. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production, making it more accessible for research and development purposes.

In terms of its biological activity, (2E)-3-ethoxy-2-(4-methyl-1,3-thiazol-2-yl)prop-2-enenitrile has been studied for its potential as an antitumor agent. Research has shown that this compound exhibits significant cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key enzymes involved in cell proliferation and survival pathways.

One of the key areas of interest in the study of (2E)-3-ethoxy-2-(4-methyl-1,3-thiazol-2-yl)prop-2-enenitrile is its potential as a lead compound for drug development. Preclinical studies have demonstrated its efficacy in reducing tumor growth in animal models, suggesting its potential as a novel therapeutic agent. Additionally, the compound's ability to cross the blood-brain barrier has made it a promising candidate for the treatment of brain tumors.

The pharmacokinetic properties of (2E)-3-ethoxy-2-(4-methyl-1,3-thiazol-2-yl)prop-2-enenitrile have also been extensively studied. It has been found to have favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as an oral or injectable drug. These properties make it an attractive candidate for further clinical evaluation.

Recent research has also explored the combination therapy potential of (2E)-3-ethoxy-2-(4-methyl-1,3-thiazol-2-yl)prop-2-enenitrile. Studies have shown that when used in combination with other anticancer agents, such as chemotherapy drugs or targeted therapies, it can enhance the overall therapeutic effect while reducing side effects. This synergistic effect is particularly important in overcoming drug resistance and improving patient outcomes.

In addition to its antitumor properties, (2E)-3-ethoxy-2-(4-methyl-1,3-thiazol-2-y l)prop - 2 - enenitrile has also been investigated for its anti-inflammatory and antioxidant activities. These properties make it a versatile compound with potential applications in treating inflammatory diseases and conditions associated with oxidative stress.

The safety profile of (2E)-3 - ethoxy - 2 - (4 - methyl - 1 , 3 - thiazol - 2 - yl ) prop - 2 - enenitrile is another critical aspect of its evaluation. Preclinical toxicology studies have shown that it is well-tolerated at therapeutic doses with minimal adverse effects. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, (2E)-3 - ethoxy - 2 - (4 - methyl - 1 , 3 - thiazol - 2 - yl ) prop - 2 - enenitrile (CAS No. 869709 - 82 - 0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.